Cas no 25141-45-1 (2-(2-Benzylphenoxy)acetic Acid)

2-(2-Benzylphenoxy)acetic Acid is a synthetic organic compound characterized by its benzylphenoxy and acetic acid functional groups. This structure imparts versatility in applications, particularly as an intermediate in pharmaceutical and agrochemical synthesis. Its aromatic and carboxylic components enable reactivity suitable for further derivatization, such as esterification or amidation. The compound's stability under standard conditions ensures consistent handling and storage. It is often utilized in research settings for developing bioactive molecules due to its potential role in modulating biological activity. High purity grades are available to meet stringent laboratory and industrial requirements, making it a reliable choice for synthetic chemistry applications.
2-(2-Benzylphenoxy)acetic Acid structure
25141-45-1 structure
Product Name:2-(2-Benzylphenoxy)acetic Acid
CAS No:25141-45-1
MF:C15H14O3
MW:242.269864559174
CID:291410
PubChem ID:1991436
Update Time:2025-06-07

2-(2-Benzylphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • Aceticacid, 2-[2-(phenylmethyl)phenoxy]-
    • (2-BENZYL-PHENOXY)-ACETIC ACID
    • 2-(2-benzylphenoxy)acetic acid
    • (2-Benzylphenoxy)acetic acid
    • 2-(2-benzylphenoxy)aceticacid
    • 25141-45-1
    • SCHEMBL4576519
    • HMS1401C19
    • Aceticacid,2-[2-(phenylmethyl)phenoxy]-
    • SR-01000032531-1
    • Z56827372
    • HMS2180A18
    • AKOS000104849
    • Oprea1_142805
    • BB 0246759
    • EN300-00126
    • MLS000054290
    • DTXSID50365838
    • Enamine_002527
    • (2-BENZYL-PHENOXY)-ACETICACID
    • SMR000066215
    • CS-0218100
    • Acetic acid, 2-[2-(phenylmethyl)phenoxy]-
    • SR-01000032531
    • MFCD03152536
    • IDI1_006874
    • CHEMBL1492979
    • FNKKMCAPBFWQTQ-UHFFFAOYSA-N
    • 2-(2-Benzylphenoxy)acetic Acid
    • MDL: MFCD03152536
    • Inchi: 1S/C15H14O3/c16-15(17)11-18-14-9-5-4-8-13(14)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,16,17)
    • InChI Key: FNKKMCAPBFWQTQ-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC=CC=1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 242.09432
  • Monoisotopic Mass: 241.086469
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 49.4

Experimental Properties

  • Color/Form: No data available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.585
  • PSA: 46.53
  • Vapor Pressure: Not available

2-(2-Benzylphenoxy)acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B704658-10mg
2-(2-Benzylphenoxy)acetic Acid
25141-45-1
10mg
$ 50.00 2022-06-01
TRC
B704658-50mg
2-(2-Benzylphenoxy)acetic Acid
25141-45-1
50mg
$ 135.00 2022-06-01
TRC
B704658-100mg
2-(2-Benzylphenoxy)acetic Acid
25141-45-1
100mg
$ 210.00 2022-06-01
Aaron
AR002RAT-50mg
Acetic acid, 2-[2-(phenylmethyl)phenoxy]-
25141-45-1 95%
50mg
$144.00 2025-01-21
Aaron
AR002RAT-100mg
Acetic acid, 2-[2-(phenylmethyl)phenoxy]-
25141-45-1 95%
100mg
$203.00 2025-01-21
Aaron
AR002RAT-250mg
Acetic acid, 2-[2-(phenylmethyl)phenoxy]-
25141-45-1 95%
250mg
$277.00 2025-01-21
Aaron
AR002RAT-500mg
Acetic acid, 2-[2-(phenylmethyl)phenoxy]-
25141-45-1 95%
500mg
$496.00 2025-01-21
Aaron
AR002RAT-1g
Acetic acid, 2-[2-(phenylmethyl)phenoxy]-
25141-45-1 95%
1g
$654.00 2025-01-21
Aaron
AR002RAT-2.5g
Acetic acid, 2-[2-(phenylmethyl)phenoxy]-
25141-45-1 95%
2.5g
$1255.00 2025-01-21
Aaron
AR002RAT-5g
Acetic acid, 2-[2-(phenylmethyl)phenoxy]-
25141-45-1 95%
5g
$1843.00 2023-12-14
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